Cas no 1355219-12-3 (2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1355219-12-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5179317
• Update Time: 2025-05-24

2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 2-(2-furanyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)15-9-5-4-7-11(15)12-8-6-10-17-12/h6,8,10-11H,4-5,7,9H2,1-3H3
• InChI Key： XFMRBFGFKMIXOX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=CO1

Additional information on 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1355219-12-3)

The compound 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1355219-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, applications, and biological relevance.

Recent literature indicates that 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester serves as a key building block in the synthesis of various pharmacologically active molecules. Its structural features, including the furan and piperidine moieties, make it an attractive scaffold for the development of novel therapeutics. Studies have demonstrated its utility in the synthesis of compounds targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the most notable advancements is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. For instance, a recent study published in the Journal of Medicinal Chemistry detailed a highly efficient palladium-catalyzed coupling reaction that significantly enhances the scalability of the synthesis process. This development is particularly relevant for industrial applications where large-scale production is required.

In addition to its synthetic utility, 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester has been investigated for its biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open up new avenues for the design of anti-inflammatory agents with improved efficacy and safety profiles.

Furthermore, computational studies have been employed to explore the binding interactions of this compound with various biological targets. Molecular docking simulations have revealed potential binding sites and interactions that could be exploited for the development of targeted therapies. Such insights are invaluable for the rational design of next-generation drugs.

Despite these promising developments, challenges remain. The stability of 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing research aims to address these gaps and explore the full therapeutic potential of this compound and its derivatives.

In conclusion, 2-Furan-2-yl-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1355219-12-3) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to uncover new opportunities for its use in drug discovery and development, making it a compound of significant interest to the scientific community.